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Compound of Interest

Compound Name:
4-Methoxy-2-(pyridin-3-

ylmethoxy)benzaldehyde

CAS No.: 1151539-16-0

Cat. No.: B1453638

Get Quote

Executive Summary
Pyridine-conjugated benzaldehydes, predominantly manifested as azachalcones (pyridyl-

chalcones), represent a critical class of donor-acceptor (

) chromophores. Their utility spans non-linear optics (NLO), fluorescence sensing, and
pharmacophore development.

The optical performance of these molecules is governed by Intramolecular Charge Transfer

(ICT). Unlike simple benzaldehydes (

), conjugation with a pyridine ring—particularly at the 2- or 4-positions—extends the

-system, shifting absorption into the UVA (320–400 nm) and visible regions. This guide
objectively compares the UV-Vis absorption maxima (

) of isomeric azachalcones, analyzing the impact of positional isomerism, substituents, and
solvent polarity.
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Structural Classification & Isomerism
The term "pyridine-conjugated benzaldehyde" typically refers to the condensation product of a

pyridine-carbaldehyde and an acetophenone (or vice versa), resulting in an azachalcone. The

position of the nitrogen atom relative to the enone linker dictates the electronic communication

efficiency.

Core Structures
Isomer A (2-Py): Nitrogen ortho to the linkage. High electron-withdrawing capability via

induction and resonance.

Isomer B (3-Py): Nitrogen meta to the linkage. Resonance effects are minimized; acts

primarily via induction.

Isomer C (4-Py): Nitrogen para to the linkage. Maximum resonance conjugation; strongest

acceptor potential.

Comparative Analysis: Absorption Maxima
The following data synthesizes experimental findings for (E)-1-phenyl-3-(pyridin-x-yl)prop-2-en-

1-one derivatives and their substituted analogs.

Table 1: Baseline Absorption of Unsubstituted
Azachalcones
Solvent: Ethanol | Concentration:

M
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Isomer
Configuration

Structure
Description (Band I: ICT)

(Band II:

)

Electronic
Character

2-Azachalcone
3-(pyridin-2-yl)-1-

phenyl...
305 - 315 nm ~250 nm

Strong inductive

withdrawing;

chelation

possible.

3-Azachalcone
3-(pyridin-3-yl)-1-

phenyl...
295 - 305 nm ~255 nm

Weakest

conjugation

(meta-like);

hypsochromic

relative to 2/4.

4-Azachalcone
3-(pyridin-4-yl)-1-

phenyl...
310 - 320 nm ~260 nm

Strongest

resonance

acceptor;

bathochromic

shift.

Analytic Insight: The 4-pyridyl isomer consistently exhibits the most red-shifted absorption due

to effective delocalization of the LUMO across the pyridine ring, facilitating lower-energy

transitions.

Table 2: Substituent Effects (Push-Pull Systems)
Effect of adding Electron Donating Groups (EDG) to the Phenyl ring (Donor).
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Compound
Substituent
(Phenyl Ring) (Polar Solvent)

Shift (

)
Mechanism

Standard -H ~310 nm - Baseline

Methoxy 4-OMe 340 - 355 nm +30-45 nm

Mesomeric

donation raises

HOMO energy.

Dimethylamino 4-N(Me) 410 - 420 nm +100 nm

Strong ICT;

"Super-donor"

effect.

Nitro
4-NO

(Acceptor)
~300 nm -10 nm

Competing

acceptor;

disrupts ICT

directionality.

Table 3: Solvatochromic Behavior
Compound: (E)-1-(4-aminophenyl)-3-(pyridin-4-yl)prop-2-en-1-one
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Solvent
Polarity (Dielectric

)
(nm) Observation

Cyclohexane 2.02 (Non-polar) 365 nm

Vibronic structure

visible; localized

transition.

Chloroform 4.81 (Low Polar) 382 nm

Loss of fine structure;

onset of ICT

stabilization.

Ethanol 24.5 (Polar Protic) 395 nm

H-bonding stabilizes

the polar excited state

(ICT).

DMSO 46.7 (Polar Aprotic) 408 nm

Strongest

bathochromic shift;

maximal ICT

character.

Mechanistic Insight: Electronic Transitions
The absorption profile is dominated by two key transitions:

High Energy (

): Localized on the aromatic rings (Benzene/Pyridine). Little solvent dependence.

Low Energy (ICT): Charge transfer from the Phenyl (Donor)

Pyridine (Acceptor) across the enone bridge. This band is highly sensitive to solvent polarity
(positive solvatochromism).

Diagram: Electronic Energy Landscape
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Caption: Energy diagram showing the stabilization of the ICT excited state in polar solvents,

leading to a red-shifted absorption maximum.

Experimental Protocol: Synthesis &
Characterization
To ensure data reproducibility, the following protocol utilizes a Claisen-Schmidt Condensation

followed by rigorous spectroscopic validation.

Phase 1: Synthesis Workflow
Reagents: 4-Pyridinecarboxaldehyde (1.0 eq), 4-Substituted Acetophenone (1.0 eq), NaOH

(10% aq), Ethanol (95%).

Dissolution: Dissolve the acetophenone derivative in ethanol at 0°C.

Addition: Add pyridinecarboxaldehyde dropwise.

Catalysis: Add NaOH solution slowly to maintain temperature <10°C.

Reaction: Stir at Room Temperature (RT) for 6–12 hours. Monitor via TLC (30%

EtOAc/Hexane).

Workup: Pour into ice water. Neutralize with dilute HCl if necessary (careful not to protonate

pyridine ring excessively during isolation). Filter precipitate.[1]
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Purification: Recrystallize from hot Ethanol.

Phase 2: UV-Vis Characterization Protocol
Instrument: Double-beam Spectrophotometer (e.g., Shimadzu UV-1800 or equivalent). Cuvette:

Quartz, 1 cm path length.

Stock Solution Preparation:

Weigh 1.0 mg of dried azachalcone.

Dissolve in 10 mL spectroscopic grade Ethanol (Stock A: ~0.4 mM).

Note: If solubility is poor, use 1 mL DMSO and dilute with Ethanol.

Dilution Series:

Prepare three concentrations:

M,

M, and

M.

Validation: Absorbance at

should be between 0.2 and 0.8 for linearity (Beer-Lambert Law).

Blanking:

Fill both reference and sample cuvettes with pure solvent. Run baseline correction.

Measurement:

Scan range: 200 nm – 600 nm.

Scan speed: Medium (approx. 200 nm/min).

Data Interval: 1.0 nm.[2]
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Data Processing:

Identify ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-

inserted">

.[3][4]

Calculate Molar Extinction Coefficient (

).

Experimental Workflow Diagram
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Caption: Step-by-step workflow from synthesis to spectroscopic data acquisition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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